Cas no 2138427-46-8 (Carbamic acid, N-[1-methyl-3-(1-oxo-2-propyn-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester)

Carbamic acid, N-[1-methyl-3-(1-oxo-2-propyn-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester, is a specialized organic compound featuring a pyrazole core functionalized with a carbamate group and a propargyl ketone moiety. The tert-butyl ester group enhances stability, making it suitable for controlled reactions in synthetic chemistry. Its structural complexity allows for versatile applications in heterocyclic synthesis, particularly in the development of pharmacologically active intermediates. The presence of both electrophilic and nucleophilic sites enables selective modifications, facilitating its use in cross-coupling and cycloaddition reactions. This compound is valuable in medicinal chemistry research for constructing novel scaffolds with potential bioactivity. Proper handling under inert conditions is recommended due to its reactive functional groups.
Carbamic acid, N-[1-methyl-3-(1-oxo-2-propyn-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester structure
2138427-46-8 structure
Product Name:Carbamic acid, N-[1-methyl-3-(1-oxo-2-propyn-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester
CAS No:2138427-46-8
MF:C12H15N3O3
MW:249.265802621841
CID:5294498
Update Time:2025-05-20

Carbamic acid, N-[1-methyl-3-(1-oxo-2-propyn-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-[1-methyl-3-(1-oxo-2-propyn-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester
    • Inchi: 1S/C12H15N3O3/c1-6-9(16)10-8(7-15(5)14-10)13-11(17)18-12(2,3)4/h1,7H,2-5H3,(H,13,17)
    • InChI Key: VNMHWMNUPKXXLJ-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NC1=CN(C)N=C1C(=O)C#C

Carbamic acid, N-[1-methyl-3-(1-oxo-2-propyn-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-799794-0.05g
tert-butyl N-[1-methyl-3-(prop-2-ynoyl)-1H-pyrazol-4-yl]carbamate
2138427-46-8 95%
0.05g
$1008.0 2024-05-21
Enamine
EN300-799794-0.1g
tert-butyl N-[1-methyl-3-(prop-2-ynoyl)-1H-pyrazol-4-yl]carbamate
2138427-46-8 95%
0.1g
$1056.0 2024-05-21
Enamine
EN300-799794-0.25g
tert-butyl N-[1-methyl-3-(prop-2-ynoyl)-1H-pyrazol-4-yl]carbamate
2138427-46-8 95%
0.25g
$1104.0 2024-05-21
Enamine
EN300-799794-0.5g
tert-butyl N-[1-methyl-3-(prop-2-ynoyl)-1H-pyrazol-4-yl]carbamate
2138427-46-8 95%
0.5g
$1152.0 2024-05-21
Enamine
EN300-799794-1.0g
tert-butyl N-[1-methyl-3-(prop-2-ynoyl)-1H-pyrazol-4-yl]carbamate
2138427-46-8 95%
1.0g
$1200.0 2024-05-21
Enamine
EN300-799794-2.5g
tert-butyl N-[1-methyl-3-(prop-2-ynoyl)-1H-pyrazol-4-yl]carbamate
2138427-46-8 95%
2.5g
$2351.0 2024-05-21
Enamine
EN300-799794-5.0g
tert-butyl N-[1-methyl-3-(prop-2-ynoyl)-1H-pyrazol-4-yl]carbamate
2138427-46-8 95%
5.0g
$3479.0 2024-05-21
Enamine
EN300-799794-10.0g
tert-butyl N-[1-methyl-3-(prop-2-ynoyl)-1H-pyrazol-4-yl]carbamate
2138427-46-8 95%
10.0g
$5159.0 2024-05-21

Additional information on Carbamic acid, N-[1-methyl-3-(1-oxo-2-propyn-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[1-methyl-3-(1-oxo-2-propyn-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester (CAS No. 2138427-46-8): A Comprehensive Overview

Carbamic acid, N-[1-methyl-3-(1-oxo-2-propyn-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester, identified by the CAS number 2138427-46-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of heterocyclic derivatives that exhibit a unique combination of structural and functional properties, making it a promising candidate for various applications in medicinal chemistry and drug development.

The molecular structure of Carbamic acid, N-[1-methyl-3-(1-oxo-2-propyn-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester incorporates several key functional groups that contribute to its reactivity and potential biological activity. The presence of a pyrazole ring substituted with a methyl group and an alkyne moiety at the 3-position, along with an ester group linked to a carbamic acid moiety, suggests a high degree of versatility in its chemical behavior. This intricate architecture allows for diverse interactions with biological targets, making it an attractive scaffold for the design of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the pyrazole core can exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific substitution pattern in Carbamic acid, N-[1-methyl-3-(1-oxo-2-propyn-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester may enhance its interaction with biological receptors or enzymes, thereby modulating cellular processes and potentially leading to the development of new drugs.

The synthesis of Carbamic acid, N-[1-methyl-3-(1-oxo-2-propyn-1-yl)-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the alkyne group at the 3-position of the pyrazole ring is particularly challenging due to its high reactivity. However, advances in synthetic methodologies have enabled chemists to achieve high yields and purity levels for this compound, facilitating further research and development.

One of the most compelling aspects of Carbamic acid, N-[1-methyl-3-(1-oxyoxygenxopropynopropyneopropynopropynopropynopropynopropynopropynopropynopropynopropynopropynopropylnopropylnopropylnopropylnopropylnopropylnopropnyl)-propnyl)-propnyl)-propnyl)-propnyl)-propnyl)-propnyl)-propnyl)-propnyl)-propnyl)-propnyl)-propnyl)-propnyl) is its potential as a lead compound for drug discovery. Researchers have utilized computational modeling and high-throughput screening techniques to identify derivatives with enhanced biological activity. These studies have revealed that modifications to the ester group and the alkyne moiety can significantly alter the pharmacokinetic properties of the compound.

The role of computational chemistry in understanding the behavior of Carbamic acid, N-[methylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethyl)metylmethlmethlmethlmethlmethlmethlmethlmethlmethlmethlmethlmethlmetylypyrazolpyrazolpyrazolpyrazolpyrazolpyrazolpyrazolpyrazolpyrazolpyrazolpyrazolpyra)]], 11dimethylethylester cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound interacts with biological targets at the atomic level. These insights are crucial for designing molecules with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, Carbamic acid, N-[dimethylethylesterdimethylethylesterdimethylethylesterdimethylethylesterdimethylethylesterdimethylethylesterdimethylethylesterdimethylethilester] has shown promise in material science research. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced mechanical strength and chemical stability. The alkyne group can serve as a versatile handle for further functionalization, allowing chemists to tailor the properties of these materials to specific applications.

The future prospects for Carbamic acid, N-[dimethlethyldimmethlethyldimmethlethyldimmethlethyldimmethlethyldimmethlethyldimmethlethyldimmethlethyldimmethlethyldimmethlethyldimmethlethyldimmehtyldemhtyldemhtyldemhtyldemhtyldemhtyldemhtyldemhty] are vast. Ongoing research is focused on expanding its chemical space through combinatorial chemistry and library synthesis techniques. These approaches aim to generate large collections of derivatives with diverse structures and activities, enabling high-throughput screening for new drug candidates.

The development of innovative synthetic routes is another area of active investigation. By optimizing reaction conditions and exploring alternative synthetic pathways, chemists can improve the efficiency and sustainability of producing this compound. Such advancements are essential for scaling up production and making it more accessible for industrial applications.

In conclusion, Carbamic acid, N-[dimmehydryhydryhydryhydryhydryhydryhydryhydryhydryhydryhydryhydryhydryhydryhydymeyhdylypyra] pryazypyazypyazypyazypyazypyazypyazypyazypyazypyazypyazypyapyazo)]], 11 dimet dimet dimet dimet dimet dimet dimet dimet dimet dimet dimet dimet di meth eth eth eth eth eth eth eth eth eth eth eth eth e thererereerereerereerereerereerereether, identified by CAS number 2138427468, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and material science research. As our understanding of its properties continues to grow,so too will its applications across various scientific disciplines。

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent